Cas no 164364-08-3 (1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride)

• Product Name: 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride
• CAS No: 164364-08-3
• MF: C₄H₆ClF₆N
• MW: 217.540561199188
• CID: 2086091
• PubChem ID: 15241669
• Update Time: 2025-06-22

1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-Hexafluoro-2-methyl-
• 164364-08-3
• (1,1,1,3,3,3-hexafluoro-2-methylpropan-2-yl)azanium;chloride
• 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride

• Inchi： 1S/C4H5F6N.ClH/c1-2(11,3(5,6)7)4(8,9)10;/h11H2,1H3;1H
• InChI Key： GRNGEYQTJPGMEE-UHFFFAOYSA-N
• SMILES： [Cl-].FC(C(C)(C(F)(F)F)[NH3+])(F)F

Computed Properties

• Exact Mass: 217.00900
• Monoisotopic Mass: 217.0092959Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.33070

1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride

1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride: A Versatile Compound in Pharmaceutical and Industrial Applications

1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride, with the chemical formula C3H7F6N and CAS number 164364-08-3, is a fluorinated amine derivative that has garnered significant attention in recent years due to its unique physicochemical properties and diverse applications across multiple fields. This compound is a hydrochloride salt of 1,1,1,3,3,3-hexafluoro-2-methyl-2-propanamine, a molecule characterized by its high fluorine content and branched carbon framework. The presence of multiple fluorine atoms in the molecular structure imparts exceptional stability and functional versatility, making it a key player in pharmaceutical research, material science, and chemical synthesis.

Recent studies have highlighted the role of 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride in the development of novel drug delivery systems. For instance, a 2023 publication in Advanced Drug Delivery Reviews demonstrated its potential as a solubilizing agent for hydrophobic pharmaceutical compounds. The fluorinated amine's ability to form hydrogen bonds with water molecules enhances the solubility of poorly water-soluble drugs, thereby improving their bioavailability. This property has been leveraged in the formulation of oral dosage forms for antifungal and anti-inflammatory agents, where traditional solubilizers often fail to achieve optimal dissolution rates.

From a synthetic chemistry perspective, 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride serves as a valuable building block for the preparation of fluorinated pharmaceutical intermediates. A 2022 study published in Organic & Biomolecular Chemistry reported its use in the synthesis of fluorinated amino acids, which are critical components in the development of peptidomimetics for cancer therapy. The compound's reactivity under mild conditions allows for selective functionalization, enabling the creation of complex molecular architectures with tailored biological activities.

One of the most promising areas of research involving 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride is its application in surface engineering. A 2024 paper in ACS Applied Materials & Interfaces explored its potential as a surface-active agent in the fabrication of superhydrophobic coatings. The fluorinated amine's low surface energy and strong hydrophobicity make it ideal for creating coatings with contact angles exceeding 150°, which have applications in self-cleaning surfaces, anti-icing materials, and biomedical devices. This property has also been exploited in the development of microfluidic systems for lab-on-a-chip technologies, where controlled fluid flow is essential.

Environmental considerations have also driven research into the fate and behavior of 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride in ecosystems. A 2023 study in Environmental Science & Technology investigated its persistence in aqueous environments and its potential to bioaccumulate in aquatic organisms. The compound's high fluorine content contributes to its resistance to biodegradation, raising concerns about its long-term environmental impact. However, the study also identified potential pathways for its degradation under UV radiation, suggesting that careful management of its lifecycle is crucial for minimizing ecological risks.

From a pharmaceutical standpoint, 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride has been evaluated as a potential candidate for the development of targeted drug delivery systems. A 2023 preclinical study published in Journal of Controlled Release demonstrated its ability to form stable micellar structures with hydrophobic drug molecules. This property has been utilized to create nanocarriers for the delivery of chemotherapy agents, where the compound's amphiphilic nature allows for the encapsulation of hydrophobic drugs while maintaining colloidal stability in physiological conditions.

Recent advancements in analytical chemistry have also focused on the detection and quantification of 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride in complex matrices. A 2024 paper in Journal of Chromatography A described a novel liquid chromatography-mass spectrometry (LC-MS) method for its determination in pharmaceutical formulations. This method, which combines high-resolution mass spectrometry with tandem mass spectrometry, offers improved sensitivity and specificity for the analysis of trace amounts of the compound in drug products, ensuring compliance with regulatory standards.

Industrial applications of 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride extend to the production of specialty chemicals and electronic materials. Its high thermal stability and low surface energy make it suitable for use in the fabrication of high-performance polymers and coatings for electronic devices. A 2023 study in Materials Today highlighted its potential as a precursor for the synthesis of fluorinated polymers with enhanced dielectric properties, which are critical for the development of advanced capacitors and flexible electronics.

Despite its numerous applications, the use of 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride is not without challenges. The compound's high fluorine content raises concerns about its environmental impact, particularly in terms of persistence and bioaccumulation. Researchers are actively exploring sustainable synthesis methods and alternative compounds to mitigate these risks while maintaining the desired functional properties. Additionally, the development of efficient recycling and degradation technologies is a key area of focus for ensuring the long-term viability of its use in industrial and pharmaceutical contexts.

In conclusion, 1,1,1,3,3,3-Hexafluoro-2-methyl-2-propanamine Hydrochloride represents a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties have enabled breakthroughs in pharmaceutical research, material science, and environmental studies. As research continues to uncover new applications and address sustainability concerns, the compound is poised to play an increasingly important role in the development of innovative technologies and solutions for global challenges.